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Compound of Interest

Compound Name: Isopropylamine hydrochloride

Cat. No.: B099802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Cyano-3-isopropylguanidine, also known as Proguanil EP Impurity A, is a key intermediate in

the synthesis of the antimalarial drug proguanil and other guanidine-containing compounds.[1]

Its synthesis is a critical step in the manufacturing process and for the preparation of analytical

standards for impurity profiling.[2][3] This document provides detailed application notes and a

comprehensive protocol for the synthesis of 1-cyano-3-isopropylguanidine from

isopropylamine hydrochloride and sodium dicyanamide.

Chemical Properties and Characterization
A summary of the key chemical properties of 1-cyano-3-isopropylguanidine is provided in the

table below. This data is essential for the proper identification and characterization of the

synthesized product.
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Property Value Reference

Chemical Name
1-Cyano-3-(1-

methylethyl)guanidine
[1]

Synonyms

N-Cyano-N'-(1-

methylethyl)guanidine,

Proguanil EP Impurity A,

Isopropyldicyandiamide

[4][5]

CAS Number 44830-55-9 [1]

Molecular Formula C₅H₁₀N₄ [1]

Molecular Weight 126.16 g/mol [1]

Purity (typical) >95% [5]

Solubility Methanol, DMSO [1]

Storage 2-8 °C [1]

Experimental Protocol
This protocol is based on the reported synthesis of proguanil impurity A.

Materials and Equipment:

Isopropylamine hydrochloride (IPA HCl)

Sodium dicyanamide (Na-DCN)

n-Butanol

Dioxane

Round-bottom flask with reflux condenser

Magnetic stirrer with heating mantle

Buchner funnel and filter paper
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Standard laboratory glassware

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, combine sodium dicyanamide and

isopropylamine hydrochloride in n-butanol. The molar ratio of the reactants should be

optimized for the specific scale of the reaction, with a 1:1 stoichiometry as a starting point.

Reaction: The reaction mixture is heated to reflux with constant stirring. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. A sticky

mass may form at this stage.

Precipitation: Dioxane is added to the reaction mixture to precipitate the crude product.

Purification: The mixture is heated to 50-55°C to aid in the dissolution of impurities and then

cooled to 0-5°C to promote crystallization of the desired product.

Isolation: The solid product is collected by filtration using a Buchner funnel and washed with

chilled dioxane.

Drying: The isolated solid, 1-cyano-3-isopropylguanidine, is dried under vacuum.

Expected Yield: A yield of approximately 65% has been reported for this synthesis.

Visualizing the Workflow
The following diagram illustrates the key steps in the synthesis of 1-cyano-3-

isopropylguanidine.
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Figure 1. Experimental workflow for the synthesis.

Logical Relationship of Synthesis
The synthesis of 1-cyano-3-isopropylguanidine is a key step in the overall synthesis of

Proguanil. The relationship between the starting materials, the intermediate (the topic of this

protocol), and the final active pharmaceutical ingredient is depicted below.
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Figure 2. Synthesis pathway from starting materials to Proguanil.

Safety Precautions
All manipulations should be carried out in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat,

should be worn at all times.
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Refer to the Safety Data Sheets (SDS) for all chemicals used in this procedure.

Conclusion
This document provides a detailed protocol for the synthesis of 1-cyano-3-isopropylguanidine

using isopropylamine hydrochloride. The provided data and visualizations are intended to

aid researchers and drug development professionals in the successful preparation and

characterization of this important chemical intermediate. The synthesis is a straightforward

procedure that can be accomplished with standard laboratory equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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